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molecular formula C9H9NO2 B8361652 1-(Furo[2,3-c]pyridin-5-yl)ethanol

1-(Furo[2,3-c]pyridin-5-yl)ethanol

Cat. No. B8361652
M. Wt: 163.17 g/mol
InChI Key: IZFJZDCDTSRECN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08551985B2

Procedure details

1-(Furo[2,3-c]pyridin-5-yl)ethanol (356 mg, 2.19 mmol) was dissolved in acetone (11 mL), and added 2,2,6,6-tetramethylpiperidine 1-oxyl (34 mg, 220 μmol) at room temperature. Then, the reaction solution was added 1,3,5-trichloro-2,4,6-triazinetrione (560 mg, 2.41 mmol), and stirred at the same temperature for 30 minutes. The reaction solution was concentrated in vacuo, added water and a saturated aqueous solution of sodium hydrogen carbonate under ice-cold conditions, and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate), and the title compound (119 mg (yield 34%)) was obtained as a yellow solid.
Name
1-(Furo[2,3-c]pyridin-5-yl)ethanol
Quantity
356 mg
Type
reactant
Reaction Step One
Name
acetone
Quantity
11 mL
Type
solvent
Reaction Step One
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
34 mg
Type
reactant
Reaction Step Two
Name
1,3,5-trichloro-2,4,6-triazinetrione
Quantity
560 mg
Type
reactant
Reaction Step Three
Name
title compound
Yield
34%

Identifiers

REACTION_CXSMILES
[O:1]1[C:5]2=[CH:6][N:7]=[C:8]([CH:10]([OH:12])[CH3:11])[CH:9]=[C:4]2[CH:3]=[CH:2]1.CC1(C)N([O])C(C)(C)CCC1.C1(N(Cl)C(=O)N(Cl)C(=O)N1Cl)=O>CC(C)=O>[O:1]1[C:5]2=[CH:6][N:7]=[C:8]([C:10](=[O:12])[CH3:11])[CH:9]=[C:4]2[CH:3]=[CH:2]1 |^1:16|

Inputs

Step One
Name
1-(Furo[2,3-c]pyridin-5-yl)ethanol
Quantity
356 mg
Type
reactant
Smiles
O1C=CC=2C1=CN=C(C2)C(C)O
Name
acetone
Quantity
11 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
34 mg
Type
reactant
Smiles
CC1(CCCC(N1[O])(C)C)C
Step Three
Name
1,3,5-trichloro-2,4,6-triazinetrione
Quantity
560 mg
Type
reactant
Smiles
C1(=O)N(C(=O)N(C(=O)N1Cl)Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
stirred at the same temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated in vacuo
ADDITION
Type
ADDITION
Details
added water
EXTRACTION
Type
EXTRACTION
Details
a saturated aqueous solution of sodium hydrogen carbonate under ice-cold conditions, and extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
O1C=CC=2C1=CN=C(C2)C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 119 mg
YIELD: PERCENTYIELD 34%
YIELD: CALCULATEDPERCENTYIELD 33.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.